Furan-2-yl(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone

• IUPAC Name: furan-2-yl-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone
• InChI: InChI=1S/C13H13N3O3/c17-13(11-3-2-8-18-11)16-7-5-10(9-16)19-12-4-1-6-14-15-12/h1-4,6,8,10H,5,7,9H2
• InChI Key: GDEAFQQAVNNNEC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NN=CC=C2)C(=O)C3=CC=CO3
• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol

Description

Furan-2-yl(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone is a chemical compound that has gained attention in scientific research due to its potential use as a pharmacological agent.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis of Novel Compounds : A novel class of compounds, including those similar to the requested chemical structure, has been synthesized starting from methyl 2-(2-methoxy-2-oxoethyl)furan. These compounds were created through a series of chemical transformations, highlighting the versatility of furan derivatives in synthesizing complex molecules with potential for various applications (Gani Koza et al., 2013).

• Catalytic Hydrogenation : The diastereoselective hydrogenation of furan-2-carboxylic acid derivatives has been studied, resulting in high diastereoselectivity. This research underscores the importance of furan derivatives in the development of stereoselective synthesis methods, which are crucial in pharmaceutical synthesis (M. Sebek et al., 2009).

• Polysubstituted Furans Synthesis : A catalyst-free, one-pot synthesis method for polysubstituted furans has been developed, demonstrating the efficiency and versatility of using furan derivatives as precursors in synthesizing complex heterocyclic compounds (S. Damavandi et al., 2012).

Biological and Pharmacological Applications

• Enzyme-catalyzed Oxidation : Furan derivatives have been explored for their potential in enzymatic reactions, such as the oxidation of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid. This process is significant for the production of biobased platform chemicals for polymer synthesis (W. Dijkman et al., 2014).

• Antibacterial and Anti-inflammatory Agents : Novel pyrazoline derivatives containing furan-2-yl groups have been synthesized and evaluated for their antibacterial and anti-inflammatory activities. These studies highlight the potential of furan derivatives in developing new therapeutic agents (P. Ravula et al., 2016).

Material Science and Catalysis

• Oxidative Pd-catalyzed Coupling : Alkylated heterocycles, including furans, have been prepared from pyridin-2-yl-substituted precursors using alkylboronic acids. This research demonstrates the role of furan derivatives in facilitating novel catalytic coupling reactions, important for the development of new materials and catalysts (Julian Wippich et al., 2015).